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Compound of Interest

Compound Name:
6-Chloro-1-(4-chlorophenyl)-1-

oxohexane

Cat. No.: B070880 Get Quote

An In-depth Technical Guide to 6-Chloro-1-(4-chlorophenyl)-1-oxohexane for Research

Professionals

This guide serves as a core technical resource for researchers, scientists, and drug

development professionals interested in 6-Chloro-1-(4-chlorophenyl)-1-oxohexane (CAS No:

188851-40-3). Due to the specialized nature of this compound, publicly available data

regarding its biological activity and detailed experimental applications are limited. This

document focuses on the foundational information required to procure and initiate research:

commercial availability and fundamental physicochemical properties.

Physicochemical Properties
Key physical and chemical data for 6-Chloro-1-(4-chlorophenyl)-1-oxohexane are

summarized below. This information is essential for experimental design, including solvent

selection, and for computational modeling studies.
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Property Value Source

Molecular Formula C₁₂H₁₄Cl₂O LookChem[1]

Molecular Weight 245.149 g/mol LookChem[1]

Boiling Point 363.284 °C at 760 mmHg LookChem[1]

Density 1.166 g/cm³ LookChem[1]

Flash Point 153.536 °C LookChem[1]

LogP 4.32190 LookChem[1]

Vapor Pressure 0 mmHg at 25°C LookChem[1]

Commercial Suppliers and Procurement
The acquisition of high-purity chemical compounds is a critical first step in any research

endeavor. 6-Chloro-1-(4-chlorophenyl)-1-oxohexane is available from several specialized

chemical suppliers. The table below provides a comparative summary of offerings from various

vendors.[1] Prices are subject to change and should be verified directly with the supplier.
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Supplier Purity
Available Quantities &
Example Pricing

Rieke Metals 97%

1g (

215.00), 2𝑔(215.00),2g(

366.00), 5g ($631.00)[1]

Matrix Scientific Not Specified

1g (

226.00), 2𝑔(226.00),2g(

364.00), 5g ($588.00)[1]

Crysdot 95+% 5g ($582.00)[1]

American Custom Chemicals

Corporation
95.00%

1G (

812.54), 5𝐺(812.54),5G(

1394.66), 10G ($2231.46)[1]

Experimental Protocols and Applications
As of this writing, detailed, peer-reviewed experimental protocols or established signaling

pathway studies involving 6-Chloro-1-(4-chlorophenyl)-1-oxohexane are not readily available

in the public domain. Compounds of this nature, containing chloro- and phenyl- moieties, are

often investigated in the context of drug discovery for their potential as intermediates in the

synthesis of more complex bioactive molecules.[2]

Researchers planning to use this compound should anticipate the need to develop and validate

their own experimental protocols for synthesis, purification, and biological assays. The general

workflow for such an undertaking is outlined below.

Workflow for New Compound Evaluation
The following diagram illustrates a typical workflow for sourcing, validating, and initiating

studies with a specialized chemical like 6-Chloro-1-(4-chlorophenyl)-1-oxohexane.
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Phase 1: Procurement & Verification

Phase 2: Assay Development & Screening

Phase 3: Lead Optimization

Identify Suppliers
(e.g., Rieke, Matrix)

Request Certificate of Analysis (CoA)

Procure Compound

In-house Quality Control
(e.g., NMR, LC-MS)

Solubility & Stability Testing

Compound Verified

Develop Primary Assay
(Biochemical or Cell-based)

Dose-Response & Potency (IC50/EC50)

Initial Selectivity Screening

Structure-Activity Relationship (SAR) Studies

Promising Hit

Synthesis of Analogs

ADME/Tox Profiling

Hit-to-Lead Decision
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Caption: General workflow for research and development using a procured chemical

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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